(S)-N-((S)-1-((tert-Butyldimethylsilyl)oxy)but-3-en-2-yl)-2-methylpropane-2-sulfinamide

Specification

• CAS No.: 926660-07-3
• Molecular Formula: C14H31NO2SSi
• Molecular Weight: 305.55 g/mol
• IUPAC Name: (S)-N-[(2S)-1-[tert-butyl(dimethyl)silyl]oxybut-3-en-2-yl]-2-methylpropane-2-sulfinamide
• Standard InChI: InChI=1S/C14H31NO2SSi/c1-10-12(15-18(16)13(2,3)4)11-17-19(8,9)14(5,6)7/h10,12,15H,1,11H2,2-9H3/t12-,18-/m0/s1
• Standard InChI Key: LYWXLNZTROQRSS-SGTLLEGYSA-N
• Isomeric SMILES: CC(C)(C)[Si](C)(C)OC[C@H](C=C)N[S@@](=O)C(C)(C)C
• SMILES: CC(C)(C)[Si](C)(C)OCC(C=C)NS(=O)C(C)(C)C
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC(C=C)NS(=O)C(C)(C)C

Introduction

(S)-N-((S)-1-((tert-Butyldimethylsilyl)oxy)but-3-en-2-yl)-2-methylpropane-2-sulfinamide is a complex organic compound with a specific stereochemistry, indicated by the "(S)" configurations. This compound features a tert-butyldimethylsilyl (TBDMS) protecting group, which is commonly used in organic synthesis to protect alcohols from unwanted reactions. The compound's structure includes a sulfinamide group, which is a sulfur-containing functional group, and a double bond in the but-3-en-2-yl chain.

Synthesis and Applications

The synthesis of such compounds typically involves protecting group strategies, where the TBDMS group is used to protect the alcohol functionality during the synthesis process. The presence of a sulfinamide group suggests that this compound might be used in asymmetric synthesis or as an intermediate in the production of chiral molecules.

While specific applications of this compound are not widely documented, sulfinamides are known for their utility in organic synthesis, particularly in the formation of chiral centers and as auxiliaries in asymmetric reactions.